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Compound of Interest

Compound Name: Allyltrimethylammonium bromide

CAS No.: 3004-51-1

Cat. No.: B165791

Get Quote

Executive Summary
Allyltrimethylammonium bromide (ATAB) (CAS: 3004-51-1) is a quaternary ammonium salt

widely utilized as a phase transfer catalyst, a monomer for polyelectrolytes, and an

intermediate in pharmaceutical synthesis. While chemically robust compared to its precursor

(allyl bromide), ATAB possesses a "silent" instability profile. Its high hygroscopicity can lead to

deliquescence, altering effective molar mass and introducing water into moisture-sensitive

reactions. Furthermore, the allyl moiety presents a latent risk of radical polymerization under

improper light exposure. This guide outlines a self-validating storage protocol to ensure reagent

purity and experimental reproducibility.

Physicochemical Profile & Stability Mechanisms
To store ATAB effectively, one must understand the molecular mechanisms driving its

degradation.

2.1 The Hygroscopic Imperative
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As a quaternary ammonium salt, ATAB has a high lattice energy but is prone to hydration. The

bromide anion (

) is a chaotic structure breaker in water, making the salt highly hygroscopic.

Impact: Absorption of atmospheric water does not immediately degrade the molecule

chemically but drastically alters the gravimetric precision. A sample that has absorbed 5%

water by weight will introduce a 5% stoichiometric error in polymerization or catalytic cycles.

Visual Indicator: The transition from a free-flowing white crystalline powder to a clumpy or

sticky solid indicates significant moisture uptake.

2.2 Thermal & Photochemical Instability
Hofmann Elimination (Thermal): While ATAB melts at ~170-172°C, prolonged exposure to

heat (even >30°C) can accelerate slow degradation pathways. The primary risk is Hofmann

Elimination, where the quaternary ammonium group acts as a leaving group, yielding volatile

trimethylamine and reactive allyl species.

Radical Polymerization (Photochemical): The allyl group (

) is susceptible to free-radical initiation. UV light can generate trace radicals (especially if
impurities are present), initiating oligomerization. This transforms the discrete salt into a
mixture of monomer and oligomers, ruining its performance in precise polymer synthesis.

Optimal Storage Protocols (The Gold Standard)
This protocol prioritizes the exclusion of moisture and light.

3.1 Environmental Controls
Primary Barrier (Atmosphere): Store under an inert atmosphere (Argon or Nitrogen) if

possible. For standard laboratory use, a vacuum desiccator with active desiccant (e.g.,

or Indicating Silica Gel) is mandatory.

Temperature: Store at Room Temperature (15–25°C).
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Critical Note: Do NOT refrigerate unless you have a dedicated protocol for warming to

room temperature before opening. Refrigeration increases the risk of condensation inside

the bottle upon opening, which is more damaging than the marginal gain in thermal

stability at 4°C.

Light: Total darkness. Use amber glass or wrap containers in aluminum foil.

3.2 Container Specifications
Material: Borosilicate glass (Amber). Avoid plastics for long-term storage as they are

permeable to moisture over time.

Seal: Cap threads should be wrapped with Parafilm M® or Teflon tape to prevent gas

exchange.

3.3 Handling Workflow
To maintain the "Chain of Custody" for dryness:

Equilibrate container to ambient temperature (if cooled).

Open only in a low-humidity environment (glovebox or dry room preferred).

Aliquot required amount rapidly.

Purge headspace with Nitrogen/Argon before resealing (if available).

Reseal and return to desiccator immediately.

Visualization: Storage & Degradation Logic
The following diagrams illustrate the degradation pathways and the decision logic for storage.

Figure 1: Degradation Pathways of ATAB
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Caption: Primary degradation vectors for ATAB: Moisture absorption (immediate risk) and

energy-induced chemical breakdown (long-term risk).

Figure 2: Storage Decision Matrix
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Receive ATAB Reagent
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Caption: Operational workflow for receiving, validating, and storing ATAB to ensure

experimental integrity.

Quality Control & Re-Validation
Before using ATAB in sensitive applications (e.g., controlled radical polymerization), validate its

purity.
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Test Method Target Metric Acceptance Criteria

Visual Inspection Physical State
Free-flowing white crystalline

powder. No clumping.

-NMR Chemical Purity

Integration of Allyl protons

(5.5-6.0 ppm) vs. Methyl

protons (~3.0 ppm) matches

theoretical ratio (1:3). Absence

of broad polymer peaks.

Karl Fischer Titration Water Content
(Strict);

(General).

Solubility Test Polymer Contamination

Completely soluble in

water/methanol. Turbidity

indicates polymerization.

Corrective Action: If the ATAB has caked (absorbed moisture), it can be dried in a vacuum oven

at 40–50°C for 24 hours. Avoid higher temperatures to prevent thermal degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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